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Compound of Interest

Compound Name: Methyl 2-amino-3-chlorobenzoate

Cat. No.: B1311992

An In-depth Technical Guide to Methyl 2-amino-3-chlorobenzoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,
and spectral data of Methyl 2-amino-3-chlorobenzoate, an important intermediate in the
pharmaceutical and agrochemical industries.

Chemical Structure and IUPAC Name

Methyl 2-amino-3-chlorobenzoate is an aromatic organic compound. The structure consists
of a benzene ring substituted with a methyl ester group, an amino group, and a chlorine atom.

o |[UPAC Name: methyl 2-amino-3-chlorobenzoate[1]

e Synonyms: 2-Amino-3-chlorobenzoic acid methyl ester, Methyl 3-chloroanthranilate[2]
e CAS Number: 77820-58-7[3][4]

e Molecular Formula: CsHsCINO2[3][4]

e Molecular Weight: 185.61 g/mol [2][3]

Chemical Structure:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1311992?utm_src=pdf-interest
https://www.benchchem.com/product/b1311992?utm_src=pdf-body
https://www.benchchem.com/product/b1311992?utm_src=pdf-body
https://www.benchchem.com/product/b1311992?utm_src=pdf-body
https://www.benchchem.com/product/b1311992?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-amino-3-chlorobenzoate
https://precision.fda.gov/ginas/app/ui/substances/651a3b83-52cc-419f-bc03-cbcfe13875d6
https://m.chemicalbook.com/ProductChemicalPropertiesCB9324266_EN.htm
https://www.chembk.com/en/chem/Methyl%202-amino-3-chlorobenzoate
https://m.chemicalbook.com/ProductChemicalPropertiesCB9324266_EN.htm
https://www.chembk.com/en/chem/Methyl%202-amino-3-chlorobenzoate
https://precision.fda.gov/ginas/app/ui/substances/651a3b83-52cc-419f-bc03-cbcfe13875d6
https://m.chemicalbook.com/ProductChemicalPropertiesCB9324266_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(A textual representation of the benzene ring with substituents at positions 1 (COOCH3), 2
(NH2), and 3 (Cl).)

Physicochemical Properties

The physical and chemical properties of Methyl 2-amino-3-chlorobenzoate are summarized
in the table below.

Property Value Reference

Off-white crystalline powder or
Appearance _ [31[5]
tan waxy solid

Melting Point 35-37 °C [31[4]
Boiling Point 273.8 £ 20.0 °C (Predicted) [3114]
Density 1.311 £ 0.06 g/cm? (Predicted)  [3][4]

Store under inert gas (Nitrogen
Storage [3]
or Argon) at 2-8 °C

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of the compound.

'H NMR Spectroscopy
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Chemical Shift (3)

Coupling Constant

Multiplicit Assignment

ppm pRETY (J) Hz g
3.86 S -OCHs (3H)
6.25 S -NH2z (2H)
6.57 t 7.93 Aromatic H (1H)
7.39 dd 7.81,1.51 Aromatic H (1H)
7.79 dd 8.06, 1.51 Aromatic H (1H)
Solvent: CDClIs,
Frequency: 400
MHZz[3][5]

Mass Spectrometry
lon mlz
[M+H]* 185.95

Calculated for CsHsCINO2: 185.02[3][5]

ET-IR Spectroscopy

Wavenumber (cm~?)

Functional Group

~3400-3300 (two peaks)

N-H stretch

~1710 C=0 stretch (ester)
~1600, ~1450 C=C stretch (aromatic)
~750 C-Cl stretch

Data compiled from comparative analysis.[6]

Experimental Protocols: Synthesis

Several methods for the synthesis of Methyl 2-amino-3-chlorobenzoate have been reported.

Below are detailed protocols for two common approaches.
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Synthesis from 2-amino-3-chlorobenzoic acid

This method involves the esterification of 2-amino-3-chlorobenzoic acid using a methylating
agent in the presence of a base.

Workflow Diagram:

Click to download full resolution via product page

Caption: Workflow for the synthesis of Methyl 2-amino-3-chlorobenzoate.
Detailed Protocol:

 In a suitable reaction flask, dissolve 30g (0.175 mol) of 2-amino-3-chlorobenzoic acid and
17.3g (0.125 mol) of potassium carbonate in 150g of DMF at room temperature.[7][8][9]

e Cool the resulting mixture to 10°C and stir for 30 minutes.[7][8][9]
e Slowly add 22.4g (0.178 mol) of dimethyl sulfate dropwise to the mixture.[7][8][9]

 After the addition is complete, allow the mixture to warm to room temperature and continue
stirring for 6 hours.[7][8][9]

» Pour the reaction mixture into 400mL of water, which will cause a white solid to precipitate.[7]
« Stir the suspension for 1 hour, then collect the solid by filtration.

o Wash the filter cake with water and dry to yield the final product, Methyl 2-amino-3-
chlorobenzoate.[7] (Typical yield: 95.0%, Purity by HPLC: 97%).[7][8]

Synthesis from Methyl 3-chloro-2-nitrobenzoate
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This alternative route involves the reduction of a nitro-substituted precursor.

Logical Relationship Diagram:

: Reagents:
( Precurso_r. ) Iron powder (Fe)
Methyl 3-chloro-2-nitrobenzoate Ethanol/Acetic Acid (Solvent)

Process:
Reduction of Nitro Group (-NO2)

via Reflux

Product:
Methyl 2-amino-3-chlorobenzoate

Click to download full resolution via product page
Caption: Logical flow of the reduction synthesis route.
Detailed Protocol:

¢ To a solution of 2.5g (11.6 mmol) of methyl 3-chloro-2-nitrobenzoate in a mixture of 100 mL
ethanol and 100 mL acetic acid, add 1.94g (34.8 mmol) of iron powder at room temperature.

[31[5]
e Heat the suspension to reflux for 2 hours under a nitrogen atmosphere.[3][5]

o After the reaction is complete, cool the mixture to room temperature and partially remove the
solvent using a rotary evaporator.[3][5]

» Partition the resulting residue between 300 mL of ethyl acetate and 200 mL of water.[3][5]

¢ Separate the organic phase and wash it sequentially with 50 mL of 1N aqueous sodium
hydroxide and 50 mL of brine.[3][5]
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate using a
rotary evaporator to obtain the target product as a tan oily substance that solidifies upon
standing.[3][5] (Typical yield: 79%).[3][5]

Applications

Methyl 2-amino-3-chlorobenzoate serves as a key intermediate in the synthesis of various
chemical products. Its primary application is in the production of pharmaceuticals and
pesticides.[3][4][5] It is a crucial building block for synthesizing more complex molecules due to
the reactive amino and ester functional groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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